Cas no 120824-78-4 (1-bromopropane-2-thione)

• Product Name: 1-bromopropane-2-thione
• CAS No: 120824-78-4
• MF: C₃H₅BrS
• MW: 153.040798902512
• CID: 2617280
• PubChem ID: 11084072
• Update Time: 2025-04-21

1-bromopropane-2-thione Chemical and Physical Properties

Names and Identifiers

• 1-bromopropane-2-thione
• DTXSID00454549
• DTXCID90405368
• bromothioacetone
• 120824-78-4
• 2-Propanethione, 1-bromo-

• Inchi： 1S/C3H5BrS/c1-3(5)2-4/h2H2,1H3
• InChI Key： KLQRMZSVPAPPOJ-UHFFFAOYSA-N
• SMILES： BrCC(C)=S

Computed Properties

• Exact Mass: 151.92953g/mol
• Monoisotopic Mass: 151.92953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 42.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thioketones